Cas no 830321-01-2 (Acetamide, N-[4-[(1E)-1-octenylthio]phenyl]-)

• Product name: Acetamide, N-[4-[(1E)-1-octenylthio]phenyl]-
• CAS No: 830321-01-2
• MF: C₁₆H₂₃NOS
• MW: 277.424923181534
• CID: 679541
• PubChem ID: 71416603

Acetamide, N-[4-[(1E)-1-octenylthio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[(1E)-1-octenylthio]phenyl]-
• N-(4-oct-1-enylsulfanylphenyl)acetamide
• N-{4-[(Oct-1-en-1-yl)sulfanyl]phenyl}acetamide
• 830321-01-2
• DTXSID10835981

• Inchi： InChI=1S/C16H23NOS/c1-3-4-5-6-7-8-13-19-16-11-9-15(10-12-16)17-14(2)18/h8-13H,3-7H2,1-2H3,(H,17,18)
• InChI Key： XDLXMACLXXIRBG-UHFFFAOYSA-N
• SMILES： CCCCCCC=CSC1=CC=C(C=C1)NC(=O)C

Computed Properties

• Exact Mass: 277.15003553g/mol
• Monoisotopic Mass: 277.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 54.4Ų